Cas no 2137593-80-5 (5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one)

• Product Name: 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one
• CAS No: 2137593-80-5
• MF: C₁₂H₁₉F₃O
• MW: 236.273874521255
• CID: 5961495
• PubChem ID: 165873567
• Update Time: 2025-10-19

5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one
• EN300-1124133
• 2137593-80-5

• Inchi： 1S/C12H19F3O/c1-11(2,3)8-4-6-9(12(13,14)15)10(16)7-5-8/h8-9H,4-7H2,1-3H3
• InChI Key： FLUSUNFNNVGUGK-UHFFFAOYSA-N
• SMILES： FC(C1C(CCC(CC1)C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 236.13879971g/mol
• Monoisotopic Mass: 236.13879971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one

Introduction to 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137593-80-5)

5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2137593-80-5, belongs to the class of cycloalkanones and features both a tert-butyl substituent and a trifluoromethyl group, which contribute to its distinct chemical behavior and reactivity. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules.

The tert-butyl group, characterized by its steric hindrance, plays a crucial role in influencing the electronic and steric environment of the molecule. This can be particularly advantageous in controlling reaction pathways and enhancing selectivity in synthetic processes. On the other hand, the trifluoromethyl group introduces electron-withdrawing effects and can significantly alter the metabolic stability and binding affinity of molecules when incorporated into larger structures. These properties make 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one a promising candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve pharmacokinetic profiles. The trifluoromethyl group, in particular, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding interactions with biological targets. This has led to its extensive use in medicinal chemistry, where it is often employed to optimize the efficacy and safety of drug candidates. The incorporation of this group into 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one suggests that it could serve as a versatile building block for designing new therapeutic agents.

Moreover, the cycloheptanone core structure of this compound provides a rigid framework that can be modified further to achieve specific biological activities. Cycloalkanones have been studied extensively for their potential as pharmacophores due to their ability to interact with various biological targets. The combination of the tert-butyl and trifluoromethyl groups on this scaffold may offer unique advantages in terms of binding affinity and resistance to metabolic degradation. Such features are highly desirable in the development of drugs that require prolonged activity within the body.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of complex molecules with greater accuracy. By leveraging techniques such as molecular modeling and quantum mechanics simulations, scientists can gain insights into how 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one might interact with biological systems. These studies have shown that the steric bulk introduced by the tert-butyl group can influence binding orientations, while the electron-withdrawing nature of the trifluoromethyl group can modulate hydrogen bonding interactions. Such detailed understanding is crucial for designing molecules with optimized pharmacological properties.

The synthesis of 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one presents an interesting challenge due to the need to introduce both functional groups in a controlled manner. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have provided more efficient pathways for constructing complex molecules like this one. For instance, transition metal-catalyzed reactions have been employed to introduce fluorine atoms into organic frameworks with high precision.

One particularly noteworthy application of this compound is in the field of agrochemicals. The structural features of 5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one make it a suitable precursor for developing novel pesticides that exhibit improved efficacy and environmental compatibility. By modifying its structure further, researchers aim to create compounds that target specific pests while minimizing harm to non-target organisms. This aligns with broader trends in sustainable agriculture, where there is increasing demand for environmentally friendly solutions.

Another area where this compound shows promise is in materials science. The unique combination of functional groups can be exploited to design polymers or coatings with enhanced properties such as durability or biodegradability. For example, incorporating fluorine atoms into polymer backbones can improve thermal stability and hydrophobicity, making them suitable for use in harsh environments. Similarly, the steric bulk introduced by the tert-butyl group can be utilized to tailor surface characteristics for specific applications.

In conclusion,5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one (CAS No. 2137593-80-5) is a multifaceted compound with significant potential across multiple domains of research and industry. Its unique structural features, characterized by both a tert-butyl substituent and a trifluoromethyl group, make it an attractive candidate for further development in pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions continues to evolve through advanced computational methods and synthetic techniques,5-tert-butyl-2-(trifluoromethyl)cycloheptan-1-one is likely to play an increasingly important role in shaping future innovations.